Cas no 2060051-79-6 ((7-chloro-5-fluoroisoquinolin-1-yl)methanamine)

• Product Name: (7-chloro-5-fluoroisoquinolin-1-yl)methanamine
• CAS No: 2060051-79-6
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• MDL: MFCD30477848
• CID: 5212666
• PubChem ID: 125427388
• Update Time: 2025-05-20

(7-chloro-5-fluoroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 7-chloro-5-fluoro-
• (7-chloro-5-fluoroisoquinolin-1-yl)methanamine

• MDL： MFCD30477848
• Inchi： 1S/C10H8ClFN2/c11-6-3-8-7(9(12)4-6)1-2-14-10(8)5-13/h1-4H,5,13H2
• InChI Key： ZCAHTTPOMSEYJR-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C(F)=CC(Cl)=C2)C=CN=1

Additional information on (7-chloro-5-fluoroisoquinolin-1-yl)methanamine

Introduction to (7-chloro-5-fluoroisoquinolin-1-yl)methanamine (CAS No. 2060051-79-6)

(7-chloro-5-fluoroisoquinolin-1-yl)methanamine (CAS No. 2060051-79-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine, including its chemical properties, biological activities, and potential clinical applications.

Chemical Structure and Properties

(7-chloro-5-fluoroisoquinolin-1-yl)methanamine is a derivative of isoquinoline, a class of heterocyclic compounds with a wide range of biological activities. The compound features a chloro and fluoro substitution on the isoquinoline ring, which significantly influences its chemical and biological properties. The presence of these halogen atoms enhances the compound's lipophilicity, making it more capable of crossing biological membranes and reaching target sites within cells.

The molecular formula of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine is C₁₃H₁₂ClFN₂, with a molecular weight of approximately 264.7 g/mol. Its structural complexity provides a basis for its diverse interactions with biological systems, including binding to specific receptors and enzymes. The amine group at the methylene position adds further reactivity, enabling the compound to participate in various chemical reactions and form derivatives with enhanced therapeutic properties.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the potent biological activities of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine. One of the most notable findings is its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its neuropharmacological effects, (7-chloro-5-fluoroisoquinolin-1-yl)methanamine has demonstrated significant anti-cancer activity. Preclinical studies have shown that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism behind this activity is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Clinical Potential and Research Advances

The clinical potential of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine is an area of active research. Several preclinical studies have provided compelling evidence for its efficacy in animal models of neurological disorders and cancer. For instance, in a study published in the Journal of Medicinal Chemistry, researchers found that (7-chloro-5-fluoroisoquinolin-1-yl)methanamine significantly reduced depressive-like behaviors in mice subjected to chronic stress. The compound was also effective in improving motor function in rodent models of Parkinson's disease.

In the context of cancer research, a study published in Cancer Research demonstrated that (7-chloro-5-fluoroisoquinolin-1-yl)methanamine could selectively target and kill cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to induce oxidative stress and DNA damage in cancer cells, leading to their apoptosis.

Safety and Toxicology

The safety profile of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine is an important consideration for its potential clinical use. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is essential to conduct thorough safety evaluations to identify any potential adverse effects or interactions with other medications.

To date, no major toxicological concerns have been reported for (7-chloro-5-fluoroisoquinolin-1-yl)methanamine. Ongoing research aims to further elucidate its safety profile and optimize dosing regimens for clinical trials.

Conclusion

(7-chloro-5-fluoroisoquinolin-1-yl)methanamine (CAS No. 2060051-79-6) represents a promising new compound with diverse therapeutic applications. Its unique chemical structure confers several advantageous properties, including enhanced lipophilicity and reactivity. Preclinical studies have demonstrated its potential as a neuropharmacological agent and an anti-cancer drug, making it an exciting candidate for further development.

Ongoing research continues to uncover new insights into the mechanisms of action and clinical potential of (7-chloro-5-fluoroisoquinolin-1-yl)methanamine. As more data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.